Cas no 191991-31-8 (N-methyl-N-(4-methylphenyl)methylhydroxylamine)

N-methyl-N-(4-methylphenyl)methylhydroxylamine structure

191991-31-8 structure

Product Name:N-methyl-N-(4-methylphenyl)methylhydroxylamine

CAS No:191991-31-8

Molecular Formula:C₉H₁₃NO

Molecular Weight:151.205622434616

CID:6171910

PubChem ID:10582948

N-methyl-N-(4-methylphenyl)methylhydroxylamine Properties

Names and Identifiers

- N-methyl-N-(4-methylphenyl)methylhydroxylamine
- SCHEMBL14885295
- N-methyl-N-[(4-methylphenyl)methyl]hydroxylamine
- 191991-31-8
- EN300-1813800
- InChIKey： ACFCDWWQKHCIPX-UHFFFAOYSA-N
- Inchi： 1S/C9H13NO/c1-8-3-5-9(6-4-8)7-10(2)11/h3-6,11H,7H2,1-2H3
- SMILES： ON(C)CC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 151.099714038g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 151.099714038g/mol
Heavy Atom Count: 11
Complexity: 108
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 23.5Å²

N-methyl-N-(4-methylphenyl)methylhydroxylamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1813800-0.05g	N-methyl-N-[(4-methylphenyl)methyl]hydroxylamine	191991-31-8		0.05g	$407.0	2023-09-19

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